Cas no 17097-52-8 (N,N-bis(2-hydroxypropyl)octadecanamide)

N,N-bis(2-hydroxypropyl)octadecanamide is a nonionic surfactant and emulsifier characterized by its amphiphilic structure, combining a hydrophobic octadecanamide chain with hydrophilic hydroxypropyl groups. This compound exhibits excellent solubility in both polar and nonpolar solvents, making it suitable for formulations requiring stable emulsions or dispersions. Its dual hydroxyl functionality enhances compatibility with aqueous and organic systems, while the long alkyl chain contributes to surface activity and foam stabilization. The molecule’s stability under a wide pH range and resistance to hydrolysis make it a reliable choice for industrial applications, including coatings, personal care products, and agrochemical formulations. Its low irritation potential further supports use in dermatological and cosmetic preparations.
N,N-bis(2-hydroxypropyl)octadecanamide structure
17097-52-8 structure
Product Name:N,N-bis(2-hydroxypropyl)octadecanamide
CAS No:17097-52-8
MF:C24H49NO3
MW:399.650768041611
MDL:MFCD34185826
CID:1358541
PubChem ID:20509516
Update Time:2025-05-25

N,N-bis(2-hydroxypropyl)octadecanamide Chemical and Physical Properties

Names and Identifiers

    • Octadecanamide, N,N-bis(2-hydroxypropyl)-
    • N,N-bis(2-hydroxypropyl)octadecanamide
    • 17097-52-8
    • SCHEMBL11194848
    • STEARIC DIISOPROPANOLAMIDE
    • Q27293808
    • Stearic diisopropanolamine
    • N,N-Bis(2-hydroxypropyl)stearamide
    • Stearamide DIPA
    • (+/-)-STEARIC DIISOPROPANOLAMINE
    • UNII-XEL8554Z2J
    • XEL8554Z2J
    • EN300-28312258
    • MDL: MFCD34185826
    • Inchi: 1S/C24H49NO3/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-24(28)25(20-22(2)26)21-23(3)27/h22-23,26-27H,4-21H2,1-3H3
    • InChI Key: ZPIGRJPZEOLQFL-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCCCCCCCCCC)N(CC(C)O)CC(C)O

Computed Properties

  • Exact Mass: 399.37124443g/mol
  • Monoisotopic Mass: 399.37124443g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 20
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 60.8Ų

N,N-bis(2-hydroxypropyl)octadecanamide Pricemore >>

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Additional information on N,N-bis(2-hydroxypropyl)octadecanamide

N,N-Bis(2-Hydroxypropyl)Octadecanamide: A Comprehensive Overview

The compound with CAS No. 17097-52-8, commonly referred to as N,N-bis(2-hydroxypropyl)octadecanamide, is a significant molecule in the field of organic chemistry. This compound is a derivative of octadecanamide, which is an amide formed from octadecanoic acid and an appropriate amine. The specific structure of N,N-bis(2-hydroxypropyl)octadecanamide involves the substitution of two hydroxypropyl groups on the nitrogen atom of the amide functional group, giving it unique chemical and physical properties.

Recent studies have highlighted the potential applications of N,N-bis(2-hydroxypropyl)octadecanamide in various industries, including pharmaceuticals, cosmetics, and materials science. Its amphiphilic nature, derived from the combination of hydrophilic hydroxypropyl groups and hydrophobic octadecanoyl chain, makes it an ideal candidate for surfactants and emulsifiers. Researchers have explored its ability to form stable micelles and vesicles, which are crucial for drug delivery systems and nanoformulations.

In terms of synthesis, N,N-bis(2-hydroxypropyl)octadecanamide can be prepared through a variety of methods, including nucleophilic acyl substitution and amidation reactions. The choice of synthesis route depends on the starting materials and desired purity. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making it more feasible for industrial production.

The physical properties of N,N-bis(2-hydroxypropyl)octadecanamide are highly dependent on its molecular structure. It exhibits a high melting point due to the strong intermolecular hydrogen bonding between the hydroxyl groups. Additionally, its solubility in both polar and non-polar solvents makes it versatile for various applications. Studies have shown that its thermal stability is excellent, making it suitable for high-temperature processes.

One of the most promising areas of research involving N,N-bis(2-hydroxypropyl)octadecanamide is its application in biodegradable polymers. Scientists have investigated its use as a monomer in polyamides and polyesters, which are increasingly sought after due to their environmental benefits. The compound's ability to enhance the mechanical properties of these polymers while maintaining biodegradability has made it a subject of intense research interest.

In conclusion, N,N-bis(2-hydroxypropyl)octadecanamide, with CAS No. 17097-52-8, is a versatile compound with a wide range of potential applications. Its unique chemical structure provides it with properties that make it valuable in diverse fields. As research continues to uncover new uses and improvements in synthesis methods, this compound is poised to play an even more significant role in modern chemistry and materials science.

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